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Compound of Interest

Compound Name: 5,7-Dichloroisatin

Cat. No.: B1293616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,7-Dichloroisatin is a halogenated heterocyclic building block widely utilized in organic

synthesis and medicinal chemistry.[1] Its versatile structure serves as a precursor for a variety

of more complex molecules, including potential therapeutic agents.[2] As with any potent

chemical reagent, a thorough understanding of its properties and associated hazards is

paramount for ensuring laboratory safety. This guide provides an in-depth overview of the

safety and handling precautions for 5,7-Dichloroisatin, compiled from available safety data

sheets and chemical information sources.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5,7-Dichloroisatin is presented

below. This data is essential for proper storage, handling, and experimental design.
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Property Value Reference(s)

CAS Number 6374-92-1 [1][3]

Molecular Formula C₈H₃Cl₂NO₂ [1][4]

Molecular Weight 216.02 g/mol [1][3]

IUPAC Name
5,7-dichloro-1H-indole-2,3-

dione
[4]

Appearance Solid [1][3]

Melting Point 218-223 °C [1][3]

InChI Key
AYGGQJHJRFZDFH-

UHFFFAOYSA-N
[3]

Canonical SMILES
Clc1cc(Cl)c2NC(=O)C(=O)c2c

1
[3]

Hazard Identification and Classification
5,7-Dichloroisatin is classified as a hazardous substance. All personnel must be aware of its

potential dangers before handling. The Globally Harmonized System (GHS) classification is

summarized in the following table.

Hazard
Category

GHS
Classification

Pictogram Signal Word
Hazard
Statement

Acute Toxicity
Acute Toxicity 4,

Oral

GHS07

(Exclamation

Mark)

Danger
H302: Harmful if

swallowed

Eye Damage Eye Damage 1
GHS05

(Corrosion)
Danger

H318: Causes

serious eye

damage

References:[1]
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Toxicological Summary
While specific quantitative toxicological data such as LD50 values for 5,7-Dichloroisatin are

not readily available in the reviewed literature, the GHS classification provides a basis for risk

assessment.

Endpoint
Classification /
Data

Notes Reference(s)

Acute Oral Toxicity Category 4

Harmful if swallowed.

The acute toxicity

estimate for Category

4 is between 300 and

2000 mg/kg.

[1]

Serious Eye Damage Category 1

Causes serious eye

damage. Direct

contact can lead to

irreversible damage.

[1]

Skin

Corrosion/Irritation
Not Classified

While not formally

classified, direct

contact should be

avoided through the

use of appropriate

gloves.

Carcinogenicity No Data Available Not evaluated.

Mutagenicity No Data Available Not evaluated.

Safe Handling and Experimental Protocols
Adherence to a strict experimental protocol is crucial when working with 5,7-Dichloroisatin.

The following section outlines a general methodology for safe handling in a laboratory setting.

Personal Protective Equipment (PPE)
The minimum required PPE when handling 5,7-Dichloroisatin is detailed below.
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Protection Type Specification Reference(s)

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities.

[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile). A lab coat is

mandatory.

[1]

Respiratory Protection

For handling the solid powder

outside of a ventilated

enclosure, a dust mask (e.g.,

N95) is required. All weighing

and transfers should ideally be

performed in a chemical fume

hood or ventilated balance

enclosure.

[1]

General Handling Protocol
This protocol covers the key steps from material receipt to waste disposal.

Receiving and Storage:

Upon receipt, inspect the container for damage.

Store the container in a dry, cool, and well-ventilated place, away from incompatible

materials such as bases and reducing agents.[3]

Ensure the container is kept tightly closed.[3]

Weighing and Aliquoting (to be performed in a chemical fume hood or ventilated enclosure):

Don the appropriate PPE as specified in Table 4.

Place a weigh boat on a calibrated analytical balance.
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Carefully transfer the required amount of 5,7-Dichloroisatin powder using a clean

spatula. Avoid generating dust.

If dust is generated, gently clean the area with a damp paper towel (wetted with an

appropriate solvent like ethanol) and dispose of it as hazardous waste. Do not dry sweep.

Securely close the primary container immediately after use.

Solution Preparation:

Add the weighed solid to the appropriate reaction vessel or flask inside the fume hood.

Slowly add the desired solvent, ensuring the vessel is pointed away from you.

If necessary, use sonication or gentle heating with stirring to facilitate dissolution.

Reaction and Work-up:

Conduct all reactions within a certified chemical fume hood.

Maintain containment throughout the experiment. Use closed systems where possible.

During work-up procedures (e.g., extractions, filtrations), be mindful of potential exposure

to solutions and contaminated equipment.

Decontamination and Waste Disposal:

All glassware and equipment contaminated with 5,7-Dichloroisatin must be

decontaminated. Rinse with an appropriate solvent (e.g., acetone, ethanol) and collect the

rinsate as hazardous waste.

Dispose of solid waste (contaminated weigh boats, gloves, paper towels) and liquid waste

(reaction mixtures, solvent rinses) in appropriately labeled, sealed hazardous waste

containers.

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Emergency Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1293616?utm_src=pdf-body
https://www.benchchem.com/product/b1293616?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/633623
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

[1]

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If Inhaled: Move person into fresh air and keep comfortable for breathing.

Accidental Release
Ensure adequate ventilation and wear appropriate PPE.

Avoid dust formation.

Carefully sweep up the solid material and place it into a suitable, labeled container for

disposal.

Clean the spill area thoroughly with a wet cloth or paper towels, disposing of them as

hazardous waste.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: In a fire, toxic fumes may be produced, including nitrogen

oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[3]

Firefighters should wear self-contained breathing apparatus and full protective gear.[3]

Visualization of Safe Handling Workflow
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The following diagram illustrates the standard operating procedure for safely handling 5,7-
Dichloroisatin in a research environment.
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Safe handling workflow for 5,7-Dichloroisatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5,7-Dichloroisatin: A Technical Guide to Safety and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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